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Compound of Interest

[(4-Chlorophenyl)methyl]
Compound Name:

(methoxy)amine
CAS No.: 54615-16-6

Cat. No.: B2935475

Get Quote

An In-depth Technical Guide to (4-
Chlorophenyl)methylamine

This guide provides a comprehensive technical overview of (4-Chlorophenyl)methylamine, a
versatile chemical intermediate with significant applications in pharmaceutical and chemical
manufacturing. Intended for researchers, scientists, and professionals in drug development,
this document delves into the compound's chemical structure, physicochemical properties,
synthesis methodologies, key applications, and safety protocols.

Introduction and Core Chemical Identity

(4-Chlorophenyl)methylamine, systematically named (4-chlorophenyl)methanamine and
commonly known as 4-Chlorobenzylamine, is a primary amine featuring a benzyl group
substituted with a chlorine atom at the para position of the benzene ring.[1][2] This structural
arrangement imparts a unique combination of reactivity and stability, making it a valuable
building block in organic synthesis.
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The presence of the chlorine atom on the aromatic ring significantly influences the molecule's
electron density, acidity, and lipophilicity.[3] This, in turn, dictates its interaction with biological
targets and its utility in the synthesis of a wide array of more complex molecules.[3]

Chemical Structure:
Figure 2: Synthesis of (4-Chlorophenyl)methylamine via ammonolysis.
Detailed Experimental Protocol (from 4-Chlorobenzyl Chloride): [4]

o Reactor Setup: Charge a 1-liter stainless steel autoclave with 127.5 g (7.50 mol) of liquid
ammonia and 159 g (0.75 mol) of potassium phosphate.

o Reagent Preparation: In a separate vessel, dilute 120.8 g (0.75 mol) of 4-chlorobenzyl
chloride with 198 g of methyl tert-butyl ether.

o Addition: Slowly inject the diluted 4-chlorobenzyl chloride solution into the autoclave using a
high-pressure liquid pump at a rate of 5 mL/min.

o Reaction: After the addition is complete, stir the reaction mixture at room temperature for 30
minutes.

o Work-up and Purification:
o Transfer the reaction mixture from the autoclave and filter it.
o Wash the filter cake twice with 50 mL of methyl tert-butyl ether.
o Combine the filtrates and recover the solvent under normal pressure.

o The crude product is then purified by vacuum distillation to yield (4-
Chlorophenyl)methylamine as a colorless and transparent liquid.

This method has been reported to yield the product with a purity of 99.0% and in an 85% yield.
[3][4]The use of a large excess of ammonia is critical to minimize the formation of secondary
and tertiary amine byproducts. [3]

Synthesis via Reduction of 4-Chlorobenzonitrile
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Another common synthetic route is the reduction of the nitrile group of 4-chlorobenzonitrile to a
primary amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 4-Chlorobenzylamine | C7H8CIN | CID 66036 - PubChem [pubchem.ncbi.nim.nih.gov]
e 2. CAS 104-86-9: 4-Chlorobenzylamine | CymitQuimica [cymitquimica.com]

e 3. 4-Chlorobenzylamine hydrochloride | 42365-43-5 | Benchchem [benchchem.com]

e 4. 4-Chlorobenzylamine synthesis - chemicalbook [chemicalbook.com]

e To cite this document: BenchChem. [(4-Chlorophenyl)methylamine chemical structure and
properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b2935475/docs#4-chlorophenyl-methylamine-
chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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